Cas no 70939-77-4 (POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL&)

Poly(tert-butyl methacrylate-co-glycidyl methacrylate) is a copolymer combining the hydrophobic properties of tert-butyl methacrylate with the reactive epoxy functionality of glycidyl methacrylate. This material exhibits excellent thermal stability, chemical resistance, and mechanical strength, making it suitable for high-performance coatings, adhesives, and composites. The glycidyl groups provide crosslinking capability, enabling covalent bonding with amines, acids, or other nucleophiles for tailored material properties. Its adjustable composition allows optimization of solubility, glass transition temperature, and reactivity, facilitating applications in advanced polymer engineering. The copolymer is particularly valued for its balance of processability and functional versatility in industrial and research settings.

POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL& structure

70939-77-4 structure

Product Name:POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL&

CAS No:70939-77-4

MF:C₁₅H₂₄O₅

MW:284.348065376282

CID:975837

PubChem ID:88372910

Update Time:2025-10-31

POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL& Chemical and Physical Properties

Names and Identifiers

- POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL&
- Poly(tert-butyl methacrylate-co-glycidyl methacrylate) glycidyl methacrylate 50 mol %
- RXJZDLSKSHGPLY-UHFFFAOYSA-N
- 70939-77-4
- SCHEMBL8837703
- MDL： MFCD04975256
- Inchi： 1S/C8H14O2.C7H10O3/c1-6(2)7(9)10-8(3,4)5;1-5(2)7(8)10-4-6-3-9-6/h1H2,2-5H3;6H,1,3-4H2,2H3
- InChI Key： RXJZDLSKSHGPLY-UHFFFAOYSA-N
- SMILES： C(C1OC1)OC(=O)C(=C)C.C(=O)(C(=C)C)OC(C)(C)C

Computed Properties

Exact Mass: 284.16237386g/mol
Monoisotopic Mass: 284.16237386g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 313
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.1Å²

Experimental Properties

Solubility: chloroform: soluble

POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL& Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL& Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	591181-1G	POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL&	70939-77-4	glycidyl methacrylate 50mol %	1G	￥7216.36	2022-02-24

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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Additional information on POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL&

POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL): A Comprehensive Overview

POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL), also known by its CAS number 70939-77-4, is a advanced polymer material that has garnered significant attention in the fields of materials science and chemical engineering. This polymer is a copolymer of tert-butyl methacrylate and glycidyl methacrylate, combining the unique properties of both monomers to create a versatile material with a wide range of applications. Recent advancements in polymer chemistry have further enhanced its potential, making it a subject of interest for both academic research and industrial applications.

The structure of POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL) is characterized by its alternating copolymer chains, which consist of tert-butyl methacrylate units and glycidyl methacrylate units. The tert-butyl group provides excellent thermal stability and chemical resistance, while the glycidyl group introduces reactivity and the ability to form cross-links. This combination results in a polymer that is not only durable but also highly customizable for specific applications.

Recent studies have focused on optimizing the synthesis process of POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL) to improve its mechanical properties and processability. For instance, researchers have explored the use of controlled radical polymerization techniques, such as atom transfer radical polymerization (ATRP), to achieve better control over the polymer's molecular weight and composition. These advancements have led to the development of polymers with tailored properties, such as enhanced tensile strength and improved resistance to environmental factors.

In terms of applications, POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL) has found extensive use in coatings, adhesives, and composite materials. Its ability to form strong bonds with various substrates makes it an ideal choice for high-performance adhesives. Additionally, its thermal stability and chemical resistance make it suitable for use in harsh environments, such as those encountered in aerospace and automotive industries.

The latest research has also explored the potential of POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL) in biomedical applications. Its biocompatibility and ability to form hydrogels have made it a promising candidate for drug delivery systems and tissue engineering scaffolds. Scientists are investigating ways to further enhance its biodegradability and bioactivity, which could open up new avenues for medical applications.

In conclusion, POLY(TERT-BUTYLMETHACRYLATE-CO-GLYCIDYL) is a versatile polymer with a wide range of applications across multiple industries. Its unique combination of properties, coupled with recent advancements in synthesis techniques, continues to expand its potential. As research in this field progresses, it is likely that this polymer will play an increasingly important role in both industrial and biomedical applications.